5-fluoro-4-methyl-2-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl)pyridine

• IUPAC Name: (5-fluoro-4-methylpyridin-2-yl)-[2-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]methanone
• InChI: InChI=1S/C18H18FN7O/c1-11-4-15(20-5-14(11)19)18(27)25-8-12-6-24(7-13(12)9-25)17-3-2-16-22-21-10-26(16)23-17/h2-5,10,12-13H,6-9H2,1H3
• InChI Key: MIWNLBWHWAFWMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1F)C(=O)N2CC3CN(CC3C2)C4=NN5C=NN=C5C=C4
• Molecular Formula: C18H18FN7O
• Molecular Weight: 367.4 g/mol
• CAS No.: 2640961-28-8

Description

The compound 5-fluoro-4-methyl-2-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl)pyridine is a heterocyclic molecule with a complex architecture. Its core structure comprises:

• A pyridine ring substituted with a fluorine atom at position 5 and a methyl group at position 2.
• A [1,2,4]triazolo[4,3-b]pyridazine bicyclic system fused to an octahydropyrrolo[3,4-c]pyrrole scaffold, which is connected via a carbonyl group to the pyridine ring.

This structure combines multiple pharmacophoric motifs:

The octahydropyrrolo[3,4-c]pyrrole moiety introduces conformational rigidity, which may optimize target engagement.

The triazolo-pyridazine system is a nitrogen-rich heterocycle often associated with bioactivity in kinase inhibitors or antimicrobial agents .

Comparison with Similar Compounds

A. N-(5-Cyclopropyl-1H-Pyrazol-3-Yl)-2-{(2S)-1-[(6-Fluoropyridin-3-Yl)Carbonyl]Pyrrolidin-2-Yl}Pyrrolo[2,1-f][1,2,4]Triazin-4-Amine ()

• Similarities : Contains a fluoropyridine ring and a pyrrolo-triazine system.
• Differences :
  • Replaces the triazolo-pyridazine with a pyrrolo-triazine.
  • Uses a cyclopropyl-pyrazole substituent instead of methyl and octahydropyrrolo-pyrrole groups.
• Implications : The triazolo-pyridazine in the target compound may offer enhanced π-π stacking interactions compared to pyrrolo-triazine .

B. 6-(5-Fluoropyridin-3-Yl)Pyrimidin-4-Amine ()

• Similarities : Fluoropyridine moiety and nitrogen-rich heterocycle (pyrimidine).
• Differences :
  • Lacks the octahydropyrrolo-pyrrole and triazolo-pyridazine systems.
  • Simpler structure with fewer stereochemical constraints.
• Implications : The target compound’s bicyclic amines may improve solubility and reduce off-target effects .

C. Ethyl 2-[(Cyanomethyl)Thio]-5,7-Dimethyl-[1,2,4]Triazolo[1,5-a]Pyrimidine-6-Carboxylate ()

• Similarities : Shares the triazolo-pyrimidine core.
• Differences :
  • Contains a thioether and ester group instead of fluoropyridine and pyrrolo-pyrrole.
  • Methyl groups at positions 5 and 7 may increase lipophilicity.
• Implications : The target compound’s fluoropyridine and carbonyl linkage could enhance metabolic stability compared to ester-containing analogues .

Hypothetical Data Table: Comparative Properties

Property	Target Compound	Compound A ()	Compound B ()
Molecular Weight	~500–550 g/mol (estimated)	~450 g/mol	~220 g/mol
logP (Lipophilicity)	~2.5 (moderate)	~3.0	~1.8
Key Functional Groups	Fluoropyridine, Triazolo-pyridazine	Fluoropyridine, Pyrrolo-triazine	Fluoropyridine, Pyrimidine
Potential Bioactivity	Kinase inhibition (hypothetical)	Anticancer (hypothetical)	Antimicrobial (hypothetical)

Research Implications and Limitations

• Strengths : The compound’s hybrid structure merges features of bioactive scaffolds, suggesting versatility in targeting enzymes or receptors.
• Limitations: Limited experimental data are available; further studies on synthesis, pharmacokinetics, and target validation are needed.
• Methodological Note: The "lumping strategy" (grouping structurally similar compounds) could streamline comparative studies but risks overlooking subtle pharmacodynamic differences .